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Compound of Interest

Compound Name: 2-Bromo-3,5-diiodopyridine

CAS No.: 885952-14-7

Cat. No.: B3030273 Get Quote

Executive Summary & Scope
Polyhalogenated pyridine derivatives (e.g., 2,6-dichloropyridine, pentafluoropyridine) are critical

intermediates in the synthesis of pharmaceuticals and agrochemicals due to their ability to

undergo selective Nucleophilic Aromatic Substitution (

) and metal-catalyzed cross-couplings.[1]

However, the very electronic properties that make them valuable synthetic tools—extreme

electron deficiency and high electrophilicity—render them uniquely hazardous.[1] This guide

bridges the gap between a standard Safety Data Sheet (SDS) and practical laboratory

execution, focusing on the specific risks associated with halogenated nitrogen heterocycles.

The Chemistry of Hazard: Structure-Activity
Relationship
To understand the safety profile of these compounds, one must understand their reactivity.[1]

The pyridine ring is already electron-deficient (pi-deficient).[1] Adding electronegative halogens

(F, Cl, Br) exacerbates this deficiency.[1]

The Electrophilic Trap
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These compounds are potent electrophiles. In a biological context, they do not just cause

"irritation"; they can alkylate biological nucleophiles (DNA bases, cysteine residues in proteins).

[1]

Mechanism:

(Nucleophilic Aromatic Substitution).[2]

Biological Impact: This covalent binding to proteins is the mechanism behind skin

sensitization and delayed toxicity.[1]

Fluorine Factor: Perfluorinated pyridines (e.g., pentafluoropyridine) are significantly more

reactive toward nucleophiles than their chlorinated counterparts due to the high

electronegativity of fluorine destabilizing the ring, making them prone to rapid hydrolysis and

reaction with skin proteins.[1]

Visualization: The Mechanism of Toxicity
The following diagram illustrates how the chemical structure leads to biological hazard.
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Figure 1: The

pathway showing how these derivatives covalently bind to biological targets.[1]

Critical SDS Analysis: Beyond the GHS Codes
Standard SDSs often understate the specific risks of this subclass.[1] Below is a comparative

analysis of critical sections.

Comparative Hazard Data
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Feature 2,6-Dichloropyridine Pentafluoropyridine
Implication for

Researcher

Physical State Solid (Crystalline) Liquid (Volatile)

Solids pose dust

inhalation risks;

Liquids pose vapor

risks.[1]

GHS Acute
H301 (Toxic if

swallowed)

H302/H312/H332

(Harmful)

Do not underestimate

H302. High

lipophilicity aids

dermal absorption.[1]

Skin Hazard H315 (Irritant) H314 (Causes Burns)

Fluorinated variants

often hydrolyze to HF

on moist skin.

Fire Hazard Combustible Solid H225 (Flammable Liq)

Pentafluoropyridine

has a low flash point (

).[3]

Section 10 (Stability) - The "Hidden" Incompatibilities[1]
Shock Sensitivity: While not explosives themselves, reaction mixtures containing

polyhalogenated pyridines and azides (e.g., Sodium Azide) can form polyazidopyridines,

which are energetic and shock-sensitive.[1]

Runaway Exotherms: Reaction with strong nucleophiles (hydrazine, alkyl lithiums) can be

violent.[1]

Water Reactivity: Fluorinated derivatives can slowly hydrolyze in moist air to release

Hydrogen Fluoride (HF), a bone-seeking poison.[1]

Operational Protocols: Handling & Storage[1][4][5]
[6][7]
Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are often insufficient for halogenated aromatic liquids due to rapid

permeation.

Solids (e.g., 2,6-Dichloro): Double Nitrile (0.11 mm min) is generally acceptable.[1]

Liquids (e.g., Pentafluoro):

Splash Contact: Double Nitrile.[1][3][4][5][6]

Immersion/Prolonged:Silver Shield / 4H (Laminate) gloves are mandatory.[1]

Respiratory: If handling solids outside a hood (not recommended), a P3/N100 particulate

filter is required.[1] For liquids, an Organic Vapor (OV) cartridge with an Acid Gas (AG) pre-

filter (for potential HF/HCl) is necessary.[1]

Emergency Response Workflow
This self-validating workflow ensures safety during a spill.[1]
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Figure 2: Decision logic for spill response, prioritizing HF mitigation for fluorinated species.

Waste Management & Deactivation
Never dispose of polyhalogenated pyridines in the general trash or down the drain. They are

persistent environmental toxins.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3030273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Must be separated into "Halogenated Organic Waste".

Fire Risk in Waste: Do not mix with strong oxidizers (nitric acid waste) or strong bases

(waste hydroxide solutions), as exotherms in the waste drum can trigger volatilization or fire.

[1]

Deactivation (Pre-Disposal):

For small residues in glassware, rinse with a dilute solution of nucleophilic amine (e.g.,

ethanolamine) or dilute NaOH to convert the reactive halide to a hydroxyl/amino

derivative, reducing the electrophilic hazard before final disposal.[1] Note: Perform this in a

fume hood due to heat generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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